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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550 Get Quote

This guide provides a comprehensive comparison of pentyl isobutyrate with alternative ester

compounds, supported by experimental data. The information is intended for researchers,

scientists, and professionals in drug development who may utilize esters as flavoring agents or

in other chemical synthesis applications.

Physicochemical Properties: A Comparative
Overview
Pentyl isobutyrate, also known as amyl isobutyrate, is an organic ester with a characteristic

fruity aroma.[1][2] Its physicochemical properties are crucial for its application and are

compared here with other structurally similar esters used as flavoring agents.
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Property
Pentyl
Isobutyrate

Isoamyl
Isobutyrate

Prenyl
Isobutyrate

Pentyl
Butyrate

Molecular

Formula
C9H18O2[3][4] C9H18O2[5] C9H16O2 C9H18O2[1]

Molecular Weight

( g/mol )
158.24[3][4] 158.24[5] 156.22 158.24[1]

Boiling Point (°C) 176.5[3] 178-179
77-78 @ 15

mmHg[6]
186[1]

Density (g/cm³) 0.874[3]
0.853 - 0.862 @

20°C[2]

0.887 - 0.896 @

25°C[6]
0.86[1]

Flash Point (°C) 59.4[3] 59.44[2] 62.78[6] Not Available

Refractive Index
1.3864

(estimate)[3]

1.3910 - 1.4210

@ 20°C[2]

1.4270 - 1.4340

@ 20°C[6]
Not Available

Solubility in

Water

117.8 mg/L @

25°C[2]
Not Available

Very slightly

soluble[7]
Not Available

LogP 2.37580[3] 3.177[2]
4.598 (estimate)

[7]
Not Available

Experimental Protocols: Synthesis and Analysis
The primary method for synthesizing pentyl isobutyrate and similar esters is the Fischer

esterification. This acid-catalyzed reaction involves treating a carboxylic acid with an alcohol.[8]

[9][10]

Fischer Esterification for Pentyl Isobutyrate Synthesis

Reactants: Isobutyric acid and pentan-1-ol.

Catalyst: A strong acid, such as concentrated sulfuric acid (H₂SO₄).[8][11]

Procedure:

Combine isobutyric acid and an excess of pentan-1-ol in a round-bottom flask.
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Slowly add a few drops of concentrated sulfuric acid while stirring.[11]

Heat the mixture to reflux for a specified period, typically 45-60 minutes.[8]

After cooling, the mixture is washed with a sodium bicarbonate solution to neutralize the

excess acid and then with water.

The organic layer containing the ester is separated and dried over an anhydrous salt (e.g.,

sodium sulfate).

The final product is purified by distillation.[8] A reference yield for a similar synthesis route

is approximately 99.0%.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a standard technique for the identification and quantification of volatile compounds

like pentyl isobutyrate.[12]

Sample Preparation: Samples can be prepared by direct dilution in a suitable solvent (e.g.,

hexane or dichloromethane) or by headspace analysis for volatile components in a complex

matrix.[12]

GC Conditions: A typical analysis would use a capillary column (e.g., HP-INNOWAX). The

oven temperature is programmed to ramp from a low initial temperature (e.g., 35°C) to a final

temperature (e.g., 230°C) to separate the components based on their boiling points.[13]

MS Detection: The mass spectrometer detects the fragments of the eluted compounds. The

mass spectrum of pentyl isobutyrate shows characteristic peaks at m/z values of 43, 71,

and 89, which correspond to specific ion fragments.[14] The Kovats retention index, a

measure of where a compound elutes relative to n-alkanes, is also used for identification.

For pentyl isobutyrate on a standard non-polar column, the Kovats retention index is

reported to be around 1033-1040.[14][15]

Visualizing Experimental Processes
Synthesis of Pentyl Isobutyrate via Fischer Esterification
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Synthesis of Pentyl Isobutyrate via Fischer Esterification
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Caption: Workflow for the synthesis of pentyl isobutyrate.
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GC-MS Analysis Workflow

GC-MS Analysis Workflow for Pentyl Isobutyrate
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Caption: General workflow for GC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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